Cas no 1934400-89-1 (1-(3,4-Dichlorophenyl)propane-1-thiol)

• Product Name: 1-(3,4-Dichlorophenyl)propane-1-thiol
• CAS No: 1934400-89-1
• MF: C₉H₁₀Cl₂S
• MW: 221.146699428558
• CID: 5696078
• PubChem ID: 130698801
• Update Time: 2025-10-31

1-(3,4-Dichlorophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)propane-1-thiol
• EN300-1289339
• 1934400-89-1
• CID 130698801
• Benzenemethanethiol, 3,4-dichloro-α-ethyl-

• Inchi： 1S/C9H10Cl2S/c1-2-9(12)6-3-4-7(10)8(11)5-6/h3-5,9,12H,2H2,1H3
• InChI Key： PHMGDWJFCKCGJQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CC)S)Cl

Computed Properties

• Exact Mass: 219.9880269g/mol
• Monoisotopic Mass: 219.9880269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 288.6±25.0 °C(Predicted)
• pka: 9.22±0.10(Predicted)

Additional information on 1-(3,4-Dichlorophenyl)propane-1-thiol

Introduction to 1-(3,4-Dichlorophenyl)propane-1-thiol (CAS No. 1934400-89-1)

1-(3,4-Dichlorophenyl)propane-1-thiol (CAS No. 1934400-89-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its thiol group and dichlorophenyl substituent, which confer it with distinctive reactivity and functional versatility.

The molecular structure of 1-(3,4-Dichlorophenyl)propane-1-thiol consists of a propyl chain terminated by a thiol group (-SH) and a 3,4-dichlorophenyl ring. The thiol group is known for its nucleophilic and reducing properties, making it useful in a variety of chemical reactions such as thiol-disulfide exchange, Michael addition, and metal coordination. The dichlorophenyl substituent adds to the compound's stability and can influence its solubility and reactivity in different media.

In the realm of pharmaceutical research, 1-(3,4-Dichlorophenyl)propane-1-thiol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its use in the synthesis of bioactive molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of novel thioether derivatives from 1-(3,4-Dichlorophenyl)propane-1-thiol, which exhibited potent anti-inflammatory and antioxidant activities. These derivatives were found to be effective in reducing oxidative stress and inflammation in cellular models, suggesting their potential as candidates for treating inflammatory diseases.

Beyond pharmaceutical applications, 1-(3,4-Dichlorophenyl)propane-1-thiol has also found utility in materials science. Its ability to form stable complexes with metal ions makes it an attractive ligand for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery. A study published in the Journal of Materials Chemistry A in 2023 demonstrated the successful synthesis of MOFs using 1-(3,4-Dichlorophenyl)propane-1-thiol as a ligand. These MOFs exhibited high surface areas and excellent stability under various conditions, making them suitable for practical applications.

In the field of chemical synthesis, 1-(3,4-Dichlorophenyl)propane-1-thiol serves as a valuable building block for the preparation of complex organic molecules. Its reactivity allows it to participate in a wide range of organic reactions, including coupling reactions, oxidation reactions, and nucleophilic substitutions. A recent review article in Organic & Biomolecular Chemistry highlighted several synthetic routes that utilize 1-(3,4-Dichlorophenyl)propane-1-thiol as a key intermediate. These routes have been optimized to achieve high yields and selectivities, making them suitable for large-scale production.

The safety profile of 1-(3,4-Dichlorophenyl)propane-1-thiol is an important consideration for its practical use. While it is generally considered safe when handled properly under laboratory conditions, appropriate precautions should be taken to avoid exposure to skin and eyes. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound. Additionally, proper ventilation should be ensured to minimize inhalation risks.

In conclusion, 1-(3,4-Dichlorophenyl)propane-1-thiol (CAS No. 1934400-89-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an invaluable tool for researchers and scientists working in these fields. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.